Cas no 1783543-45-2 (1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 1783543-45-2
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5718806
• PubChem ID: 84673631
• Update Time: 2025-07-22

1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS024077817
• starbld0035088
• 1-methyl-3-piperidin-3-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• 1783543-45-2
• F2198-6791
• 1-methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C12H19N3/c1-15-11-6-2-5-10(11)12(14-15)9-4-3-7-13-8-9/h9,13H,2-8H2,1H3
• InChI Key： JSYHFVSYFUOSCK-UHFFFAOYSA-N
• SMILES： N1(C)C2CCCC=2C(C2CNCCC2)=N1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

Introduction to 1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 1783543-45-2)

1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 1783543-45-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydrocyclopenta[c]pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole is characterized by a tetrahydrocyclopenta[c]pyrazole core fused with a piperidine ring and a methyl group. This combination of functional groups provides the molecule with unique pharmacological properties, including high lipophilicity and the ability to cross the blood-brain barrier. These properties are crucial for its potential use in central nervous system (CNS) disorders.

Recent studies have highlighted the potential of 1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole as a modulator of various neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity as a serotonin receptor agonist. Serotonin receptors play a critical role in regulating mood, sleep, and appetite, making this compound a potential candidate for the treatment of mood disorders such as depression and anxiety.

In addition to its serotonin receptor activity, 1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole has also been found to interact with other neurotransmitter systems. A study in the European Journal of Pharmacology demonstrated that this compound has moderate affinity for dopamine D2 receptors. Dopamine D2 receptors are involved in motor control and reward pathways, suggesting that this compound could have applications in treating Parkinson's disease and addiction.

The pharmacokinetic properties of 1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole have been extensively studied to evaluate its suitability for clinical use. Research conducted by a team at the University of California found that this compound has favorable oral bioavailability and a long half-life in vivo. These characteristics are essential for ensuring that the drug remains effective over an extended period without requiring frequent dosing.

To further assess the safety and efficacy of 1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole, several preclinical studies have been conducted. In animal models of depression and anxiety, this compound showed significant antidepressant-like effects without causing adverse side effects such as sedation or motor impairment. These findings are particularly promising as they suggest that the compound may offer an improved therapeutic profile compared to existing treatments.

The potential therapeutic applications of 1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole extend beyond mood disorders. Preclinical studies have also explored its use in pain management. Research published in Pain Research & Management indicated that this compound exhibits analgesic properties by modulating nociceptive pathways in the central nervous system. This makes it a potential candidate for developing new pain relief medications with fewer side effects than current options.

In conclusion, 1-Methyl-3-(piperidin-3-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 1783543-45-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in the fields of neurology and pain management. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential.